Cas no 1260799-80-1 (2-chloro-4-(3-oxomorpholin-4-yl)benzonitrile)

2-Chloro-4-(3-oxomorpholin-4-yl)benzonitrile is a versatile heterocyclic compound featuring a morpholine ring fused with a carbonyl group and a chlorinated benzonitrile moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The chloro and nitrile groups enhance its utility in cross-coupling reactions, while the morpholinone scaffold contributes to its potential bioactivity. Its well-defined molecular architecture allows for precise modifications, facilitating the development of novel active ingredients. The compound’s stability under standard conditions ensures reliable handling and storage, supporting its use in research and industrial applications requiring high-purity intermediates.
2-chloro-4-(3-oxomorpholin-4-yl)benzonitrile structure
1260799-80-1 structure
Product Name:2-chloro-4-(3-oxomorpholin-4-yl)benzonitrile
CAS No:1260799-80-1
MF:C11H9ClN2O2
MW:236.654361486435
CID:5924928
PubChem ID:91756594
Update Time:2025-05-25

2-chloro-4-(3-oxomorpholin-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4-(3-oxomorpholin-4-yl)benzonitrile
    • EN300-1086035
    • 1260799-80-1
    • Inchi: 1S/C11H9ClN2O2/c12-10-5-9(2-1-8(10)6-13)14-3-4-16-7-11(14)15/h1-2,5H,3-4,7H2
    • InChI Key: FTLBHSXPWKQRMC-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C=CC(=C1)N1C(COCC1)=O

Computed Properties

  • Exact Mass: 236.0352552g/mol
  • Monoisotopic Mass: 236.0352552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 53.3Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2-chloro-4-(3-oxomorpholin-4-yl)benzonitrile Related Literature

Additional information on 2-chloro-4-(3-oxomorpholin-4-yl)benzonitrile

2-Chloro-4-(3-Oxomorpholin-4-Yl)Benzonitrile: A Comprehensive Overview

2-Chloro-4-(3-Oxomorpholin-4-Yl)Benzonitrile, also known by its CAS number 1260799-80-1, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of benzonitrile, with a chloro group at the 2-position and a morpholine ring substituted at the 4-position. The presence of the morpholine ring introduces interesting electronic and steric effects, making this compound a valuable subject for research in organic chemistry, pharmacology, and materials science.

The structure of 2-Chloro-4-(3-Oxomorpholin-4-Yl)Benzonitrile consists of a benzene ring with two substituents: a chlorine atom at the 2-position and a morpholine group at the 4-position. The morpholine ring is further substituted with an oxo group at the 3-position, which adds to the compound's complexity and reactivity. This unique combination of functional groups makes the compound highly versatile, enabling it to participate in a wide range of chemical reactions.

Recent studies have focused on the synthesis and characterization of 2-Chloro-4-(3-Oxomorpholin-4-Yl)Benzonitrile. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. One notable approach involves the nucleophilic substitution of chlorobenzonitriles with morpholine derivatives under specific reaction conditions. This method has been shown to produce high-quality samples suitable for further analysis.

The electronic properties of CAS No. 1260799-80-1 make it an attractive candidate for applications in organic electronics. The benzene ring provides aromatic stability, while the chlorine and morpholine groups introduce electron-withdrawing and electron-donating effects, respectively. These properties can be leveraged in the development of new materials for use in semiconductors, sensors, and other electronic devices.

In pharmacology, 2-Chloro-4-(3-Oxomorpholin-4-Yl)Benzonitrile has been investigated for its potential as a drug candidate. Preclinical studies suggest that this compound may exhibit bioactivity against certain diseases, including cancer and inflammatory disorders. Its ability to interact with biological systems makes it a promising lead compound for further drug discovery efforts.

The environmental impact of CAS No. 1260799-80-1 has also been a topic of interest. Researchers have assessed its biodegradability and toxicity under various conditions. Initial findings indicate that the compound is not highly toxic to aquatic organisms, but further studies are needed to fully understand its environmental fate.

In conclusion, 2-Chloro-4-(3-Oxomorpholin-4-Yl)Benzonitrile, or CAS No. 1260799-80-1, is a multifaceted chemical compound with significant potential across multiple disciplines. Its unique structure, reactivity, and properties make it an intriguing subject for ongoing research and development efforts.

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